Cas no 2094427-57-1 (N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-[ethyl(prop-2-yn-1-yl)amino]-N-phenylpropanamide)

• Product Name: N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-[ethyl(prop-2-yn-1-yl)amino]-N-phenylpropanamide
• CAS No: 2094427-57-1
• MF: C₁₈H₂₂N₂O₃S
• MW: 346.443883419037
• CID: 6020821
• PubChem ID: 122155591
• Update Time: 2025-07-09

N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-[ethyl(prop-2-yn-1-yl)amino]-N-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2094427-57-1
• EN300-6686540
• N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3-[ethyl(prop-2-ynyl)amino]-N-phenylpropanamide
• N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-[ethyl(prop-2-yn-1-yl)amino]-N-phenylpropanamide
• Z2461263336
• AKOS033919023

• Inchi： 1S/C18H22N2O3S/c1-3-12-19(4-2)13-10-18(21)20(16-8-6-5-7-9-16)17-11-14-24(22,23)15-17/h1,5-9,11,14,17H,4,10,12-13,15H2,2H3
• InChI Key： QLZMEWRMDDQHIG-UHFFFAOYSA-N
• SMILES： S1(C=CC(C1)N(C1C=CC=CC=1)C(CCN(CC#C)CC)=O)(=O)=O

Computed Properties

• Exact Mass: 346.13511374g/mol
• Monoisotopic Mass: 346.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.1Ų

Additional information on N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-[ethyl(prop-2-yn-1-yl)amino]-N-phenylpropanamide

Comprehensive Analysis of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-[ethyl(prop-2-yn-1-yl)amino]-N-phenylpropanamide (CAS 2094427-57-1)

The compound N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-[ethyl(prop-2-yn-1-yl)amino]-N-phenylpropanamide, identified by its CAS number 2094427-57-1, represents a sophisticated molecular entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a 1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl moiety and an ethyl(prop-2-yn-1-yl)amino substituent, which contribute to its distinctive chemical properties and reactivity. Researchers are increasingly interested in this compound due to its structural complexity and potential applications in drug discovery and development.

In recent years, the scientific community has shown growing interest in sulfone-containing compounds and propargylamine derivatives, both of which are key structural components of 2094427-57-1. These functional groups are known to play critical roles in modulating biological activity, particularly in the context of enzyme inhibition and receptor binding. The presence of the sulfone group in this molecule may enhance its metabolic stability, while the propargylamine moiety could facilitate click chemistry applications, making it a versatile tool for bioconjugation and probe development.

The N-phenylpropanamide backbone of this compound is particularly noteworthy, as this structural motif is commonly found in various bioactive molecules. Pharmaceutical researchers are actively investigating similar compounds for their potential in addressing neurodegenerative disorders and inflammatory conditions, which are among the most searched health topics in scientific databases. The combination of these structural elements in 2094427-57-1 suggests possible interactions with biological targets involved in these disease pathways.

From a synthetic chemistry perspective, the preparation of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-[ethyl(prop-2-yn-1-yl)amino]-N-phenylpropanamide presents interesting challenges and opportunities. The incorporation of both sulfolene and propargylamine functionalities requires careful consideration of protecting group strategies and reaction conditions. Recent advances in green chemistry and flow chemistry - two highly searched topics in modern synthetic methodology - may offer innovative approaches to the efficient synthesis of this compound.

The physicochemical properties of CAS 2094427-57-1 are of particular interest to medicinal chemists. The compound's logP, solubility, and hydrogen bonding capacity - all critical parameters in drug design - are influenced by its unique combination of polar sulfone and hydrophobic aromatic groups. Computational chemistry and molecular modeling approaches, which have seen exponential growth in search interest, can provide valuable insights into the compound's conformation and potential binding modes with biological targets.

In the context of current research trends, 2094427-57-1 may find applications in the development of targeted therapies and precision medicine approaches. The compound's structural features suggest potential as a pharmacophore for designing selective inhibitors or modulators of specific biological pathways. This aligns with the growing emphasis on personalized medicine in pharmaceutical research, a topic that consistently ranks high in scientific literature searches.

Quality control and analytical characterization of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-[ethyl(prop-2-yn-1-yl)amino]-N-phenylpropanamide require advanced techniques such as HPLC, LC-MS, and NMR spectroscopy. These analytical methods, frequently searched by quality assurance professionals, are essential for verifying the compound's purity and structural integrity. The presence of multiple functional groups in this molecule creates distinct spectroscopic signatures that facilitate its identification and characterization.

As research into heterocyclic compounds and sulfur-containing pharmaceuticals continues to expand, CAS 2094427-57-1 represents an interesting case study in molecular design. The compound's architecture combines elements that are currently of high interest in both academic and industrial research settings. Future studies may explore its potential as a scaffold for developing novel therapeutic agents or as a biochemical tool for investigating cellular processes.

The stability and storage conditions of 2094427-57-1 are important considerations for researchers working with this compound. Proper handling and storage under controlled conditions are essential to maintain its chemical integrity. These practical aspects of compound management are frequently searched topics among laboratory professionals and compound library managers.

In conclusion, N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-[ethyl(prop-2-yn-1-yl)amino]-N-phenylpropanamide (CAS 2094427-57-1) represents a fascinating subject for chemical and pharmaceutical research. Its unique structural features and potential biological relevance make it a compound worth investigating in various scientific contexts. As research methodologies continue to advance and new therapeutic challenges emerge, compounds with such distinctive architectures may provide valuable solutions to complex biomedical problems.